Cas no 2171719-21-2 (2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hex-4-ynoic acid)

• Product Name: 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hex-4-ynoic acid
• CAS No: 2171719-21-2
• MF: C₂₈H₃₀N₂O₅
• MW: 474.548207759857
• CID: 5753182
• PubChem ID: 165534954
• Update Time: 2025-06-07

2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hex-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2171719-21-2
• EN300-1473516
• 2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}hex-4-ynoic acid
• 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hex-4-ynoic acid

• Inchi： 1S/C28H30N2O5/c1-2-3-15-24(25(31)32)29-26(33)28(16-9-4-10-17-28)30-27(34)35-18-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h5-8,11-14,23-24H,4,9-10,15-18H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： DKMXSIRNLJZWNY-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(C(NC(C(=O)O)CC#CC)=O)CCCCC1)=O

Computed Properties

• Exact Mass: 474.21547206g/mol
• Monoisotopic Mass: 474.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 830
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hex-4-ynoic acid

Introduction to 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hex-4-ynoic acid (CAS No. 2171719-21-2)

2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hex-4-ynoic acid (CAS No. 2171719-21-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. Its unique structural framework, characterized by a combination of cyclohexyl, fluorenylmethoxycarbonyl (Fmoc), and hexynoic acid moieties, positions it as a versatile intermediate in the development of novel therapeutic agents. This compound has been extensively studied for its potential applications in drug discovery, particularly in the design of protease inhibitors and other bioactive molecules.

The Fmoc protecting group in the molecule is particularly noteworthy, as it is widely employed in peptide synthesis due to its stability and ease of removal. The presence of this group suggests that 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hex-4-ynoic acid may serve as a valuable building block for constructing more complex peptidomimetics or for use in solid-phase peptide synthesis (SPPS). The cyclohexyl formamide moiety further enhances its utility by providing a rigid scaffold that can influence the conformational preferences of any attached biomolecules.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hex-4-ynoic acid, making it more accessible for industrial and academic research. The hexynoic acid component, with its triple bond functionality, offers opportunities for further derivatization through cross-coupling reactions such as Suzuki-Miyaura or Heck couplings. These transformations can be leveraged to introduce diverse substituents, thereby expanding the chemical space available for drug design.

In the realm of medicinal chemistry, the structural features of CAS No. 2171719-21-2 make it an attractive candidate for modulating enzyme activity. Specifically, the combination of a formamide group and a fluorene-based carbamate moiety can mimic natural substrates or transition states, potentially leading to potent inhibition of target enzymes. For instance, proteases such as matrix metalloproteinases (MMPs) and cathepsins have been shown to be susceptible to inhibition by molecules containing similar structural motifs.

One particularly compelling application lies in the development of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer. The ability to design molecules that selectively target specific kinases without affecting others is a major goal in drug development. The rigid cyclohexyl backbone and the presence of multiple functional groups in 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hex-4-ynoic acid provide a scaffold that can be fine-tuned to achieve high selectivity.

Recent studies have highlighted the importance of conformational control in drug design. The cyclohexyl formamide moiety, for example, can adopt specific conformations that are favorable for binding to protein targets. By leveraging computational methods such as molecular dynamics simulations and quantum mechanical calculations, researchers can predict how different derivatives of this compound will interact with biological macromolecules. This approach has led to the identification of novel lead compounds with improved pharmacokinetic properties.

The triple bond in the hexynoic acid segment also presents opportunities for developing prodrugs or bioconjugates. Prodrugs are inactive precursors that are converted into active drugs within the body, often improving solubility or reducing toxicity. By incorporating this compound into prodrug formulations, researchers can enhance its delivery to target tissues or extend its duration of action. Additionally, bioconjugation strategies can be employed to link this compound to targeting ligands or imaging agents, opening up possibilities for targeted therapy and diagnostic applications.

The synthesis of CAS No. 2171719-21-2 has been optimized through multi-step organic transformations, including nucleophilic substitution reactions, condensation reactions, and protection-deprotection strategies. The use of advanced catalytic systems has further streamlined these processes, reducing reaction times and improving yields. For instance, palladium-catalyzed cross-coupling reactions have been utilized to introduce fluorene-based substituents efficiently.

In conclusion,2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hex-4-ynoic acid represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer multiple avenues for functionalization and derivatization, making it a valuable tool for developing novel therapeutic agents. As synthetic methodologies continue to advance, access to this compound will likely increase, facilitating its integration into diverse drug discovery programs.